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Compound of Interest

Compound Name: 3-(2-Bromo-phenyl)-propan-1-OL

Cat. No.: B1278997

This technical guide provides a comprehensive overview of the chemical and physical
properties of 3-(2-Bromo-phenyl)-propan-1-ol, tailored for researchers, scientists, and
professionals in drug development. This document includes key quantitative data, experimental
protocols, and a logical diagram of the compound's identification.

Compound Identification and Properties

3-(2-Bromo-phenyl)-propan-1-ol is an organic compound that features a benzene ring
substituted with a bromine atom and a propanol group.[1] Its chemical structure is foundational
to its utility in organic synthesis, particularly as a building block for more complex molecules.[1]

Quantitative Data Summary

The fundamental properties of 3-(2-Bromo-phenyl)-propan-1-ol are summarized in the table
below. This data is critical for experimental design, reaction stoichiometry, and analytical
characterization.
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Property Value

Molecular Formula CoH11BrO[2][3][4]]5]

Molecular Weight 215.09 g/mol [3][5][6]

Alternate Molecular Weight 215.087 g/mol [4]

CAS Number 52221-92-8[3][5]

Appearance Colorless oil or liquid[1][3]
Density 1.4+0.1 g/cm3[4]

Boiling Point 295.0+15.0 °C at 760 mmHg[4]

Logical Relationship Diagram

The following diagram illustrates the core identification parameters of the compound.

Compound
3-(2-Bromo-phenyl)-propan-1-ol

has has

Molecular Formula Molecular Weight
CoH11BrO 215.09 g/mol

Click to download full resolution via product page

Core Identification of 3-(2-Bromo-phenyl)-propan-1-ol

Experimental Protocols

A general synthetic procedure for 3-(2-bromophenyl)propan-1-ol involves the reduction of 3-(2-

bromophenyl)propionic acid.[3]

Synthesis of 3-(2-bromophenyl)propan-1-ol from 3-(2-bromophenyl)propionic acid[3]
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e Reaction Setup: Dissolve 3-(2-bromophenyl)propionic acid (1.0 g, 4.4 mmol) in anhydrous
tetrahydrofuran (5.0 mL).[3]

» Addition of Reducing Agent: Cool the solution to 0 °C. Slowly add a 1.0 M solution of borane-
tetrahydrofuran complex in tetrahydrofuran (7.0 mL, 7.0 mmol) over a period of at least 15
minutes.[3]

o Reaction Progression: Stir the reaction mixture at 0 °C for 1 hour.[3]
e Quenching: Carefully add water (1 mL) to quench the residual borane.[3]
e Solvent Removal: Remove the solvent under reduced pressure.[3]

o Workup: Dissolve the resulting residue in ether (20 mL). Wash the organic layer sequentially
with water (20 mL) and brine (20 mL).[3]

e Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate the filtrate under reduced pressure.[3]

e Product: The final product, 3-(2-bromophenyl)propan-1-ol, is obtained as a colorless oil (938
mg, quantitative yield) and can often be used in subsequent reactions without further
purification.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 6. 2-(3-Bromophenyl)propan-2-ol AldrichCPR 30951-66-7 [sigmaaldrich.com]

 To cite this document: BenchChem. [An In-Depth Technical Guide to 3-(2-Bromo-phenyl)-
propan-1-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1278997#3-2-bromo-phenyl-propan-1-ol-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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